Cas no 2305578-65-6 (Tert-butyl 2-(ethylamino)-2-phenylacetate)

• Product Name: Tert-butyl 2-(ethylamino)-2-phenylacetate
• CAS No: 2305578-65-6
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 5654662
• PubChem ID: 66749831
• Update Time: 2025-06-15

Tert-butyl 2-(ethylamino)-2-phenylacetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(ethylamino)-2-phenylacetate
• SCHEMBL627417
• 2305578-65-6
• EN300-27731271
• Tert-butyl 2-(ethylamino)-2-phenylacetate

• Inchi： 1S/C14H21NO2/c1-5-15-12(11-9-7-6-8-10-11)13(16)17-14(2,3)4/h6-10,12,15H,5H2,1-4H3
• InChI Key： BFZJLIVIZYCQDL-UHFFFAOYSA-N
• SMILES： O(C(C(C1C=CC=CC=1)NCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Tert-butyl 2-(ethylamino)-2-phenylacetate

Tert-butyl 2-(ethylamino)-2-phenylacetate (CAS No. 2305578-65-6): A Comprehensive Overview

The compound Tert-butyl 2-(ethylamino)-2-phenylacetate, identified by its CAS number 2305578-65-6, represents a significant area of interest in the realm of chemical and pharmaceutical research. This ester derivative, characterized by its tert-butyl and ethylamino substituents, has garnered attention due to its potential applications in synthetic chemistry and as a precursor in the development of novel therapeutic agents. Its molecular structure, featuring a phenyl ring and an acetic acid ester moiety, positions it as a versatile building block for more complex molecules.

In recent years, the exploration of structurally diverse compounds has led to the discovery of numerous pharmacologically active agents. The Tert-butyl 2-(ethylamino)-2-phenylacetate molecule, with its unique functional groups, has been investigated for its role in modulating biological pathways. Specifically, its ability to interact with various enzymes and receptors has made it a candidate for further study in drug discovery programs. The tert-butyl group, known for its steric hindrance properties, can influence the binding affinity and selectivity of the compound, making it a valuable tool in rational drug design.

One of the most compelling aspects of Tert-butyl 2-(ethylamino)-2-phenylacetate is its potential in the synthesis of more complex pharmacophores. Researchers have leveraged its structural features to develop derivatives with enhanced biological activity. For instance, modifications to the ethylamino group have been explored to improve solubility and metabolic stability, which are critical factors in drug development. These efforts have led to promising candidates for treating various conditions, including neurological disorders and inflammatory diseases.

The phenyl ring in the Tert-butyl 2-(ethylamino)-2-phenylacetate structure also contributes to its versatility. Phenyl derivatives are well-documented for their role in medicinal chemistry due to their ability to engage with multiple biological targets. Recent studies have highlighted the phenyl ring's importance in modulating receptor binding, particularly in G-protein coupled receptors (GPCRs) and ion channels. This has spurred interest in developing new analogs of Tert-butyl 2-(ethylamino)-2-phenylacetate that could offer improved therapeutic profiles.

Another area of focus has been the synthesis of chiral derivatives of Tert-butyl 2-(ethylamino)-2-phenylacetate. The introduction of stereocenters can lead to enantiomerically pure compounds with distinct biological activities. Chiral chemistry plays a pivotal role in modern drug development, as many therapeutic agents exhibit enantioselective interactions with biological targets. The synthesis of enantiomerically pure forms of this compound has opened up new avenues for research, particularly in the development of more selective and potent drugs.

The acetic acid ester moiety in Tert-butyl 2-(ethylamino)-2-phenylacetate is another key feature that contributes to its utility in synthetic chemistry. Ester functionalities are commonly used as protecting groups or as leaving groups in various chemical transformations. The tert-butyl ester, in particular, is known for its stability under a wide range of conditions, making it an attractive choice for multi-step syntheses. This stability has been exploited in the development of novel synthetic routes that involve sequential functionalization of the ester group.

In conclusion, the compound Tert-butyl 2-(ethylamino)-2-phenylacetate (CAS No. 2305578-65-6) represents a fascinating subject of study in chemical and pharmaceutical research. Its unique structural features and potential applications make it a valuable asset in drug discovery efforts. As research continues to uncover new synthetic strategies and biological insights, compounds like this are poised to play a crucial role in the development of next-generation therapeutics.